Cas no 42307-45-9 (Methyl 3-(2-methoxyphenyl)-2-phenylacrylate)

• Product Name: Methyl 3-(2-methoxyphenyl)-2-phenylacrylate
• CAS No: 42307-45-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD03001272
• CID: 330274
• PubChem ID: 5706849
• Update Time: 2025-05-20

Methyl 3-(2-methoxyphenyl)-2-phenylacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methoxyphenyl)-2-phenylacrylate
• Benzeneacetic acid, a-[(2-methoxyphenyl)methylene]-,methyl ester, (aE)-
• (trans-2-Phenyl-3-<2-methoxyphenyl>-acrylsaeuremethylester)
• 3t-(2-methoxy-phenyl)-2-phenyl-acrylic acid methyl ester
• 3t-(2-Methoxy-phenyl)-2-phenyl-acrylsaeure-methylester
• METHYL (E)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENOATE
• methyl (E)-3-(2-methoxyphenyl)-2-phenylacrylate
• 42307-45-9
• MFCD03001272
• AKOS005070908
• methyl (E)-3-(2-methoxyphenyl)-2-phenylprop-2-enoate
• methyl (2E)-3-(2-methoxyphenyl)-2-phenylprop-2-enoate
• J-502040
• (E)-methyl 3-(2-methoxyphenyl)-2-phenylacrylate
• 6R-0218

• MDL： MFCD03001272
• Inchi： 1S/C17H16O3/c1-19-16-11-7-6-10-14(16)12-15(17(18)20-2)13-8-4-3-5-9-13/h3-12H,1-2H3/b15-12+
• InChI Key： UUSSHPCKCXANHC-NTCAYCPXSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C(/C(=O)OC)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.8

Experimental Properties

• Density: 1.134
• Melting Point: 102-103°C
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 166.9°C
• Refractive Index: 1.591
• PSA: 35.53000
• LogP: 3.40880

Methyl 3-(2-methoxyphenyl)-2-phenylacrylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Methyl 3-(2-methoxyphenyl)-2-phenylacrylate

Methyl 3-(2-methoxyphenyl)-2-phenylacrylate (CAS No. 42307-45-9): A Comprehensive Overview in Modern Chemical Research

Methyl 3-(2-methoxyphenyl)-2-phenylacrylate (CAS No. 42307-45-9) is a significant compound in the realm of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This ester, characterized by its aromatic structure and methoxy substituent, has garnered considerable attention due to its versatile applications in various scientific domains.

The molecular structure of Methyl 3-(2-methoxyphenyl)-2-phenylacrylate consists of a phenylacrylate backbone, which is a key feature for its reactivity and utility. The presence of two phenyl groups and a methoxy group at the 2-position of the benzene ring enhances its potential as a building block in organic synthesis. This compound’s ability to undergo various chemical transformations, such as polymerization and functionalization, makes it a valuable asset in both academic research and industrial applications.

In recent years, Methyl 3-(2-methoxyphenyl)-2-phenylacrylate has been extensively studied for its role in the development of novel polymers and coatings. Its incorporation into polymer matrices improves mechanical properties and thermal stability, making it an attractive candidate for high-performance materials. Additionally, the compound’s aromatic nature allows for further functionalization, enabling the creation of tailored materials with specific properties.

The pharmaceutical industry has also shown interest in Methyl 3-(2-methoxyphenyl)-2-phenylacrylate due to its potential as an intermediate in drug synthesis. Researchers have explored its use in the development of bioactive molecules, leveraging its structural features to enhance drug efficacy and bioavailability. The methoxy group, in particular, has been identified as a crucial moiety for modulating pharmacokinetic profiles, thereby contributing to the design of more effective therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 3-(2-methoxyphenyl)-2-phenylacrylate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse functional groups onto its aromatic rings. These modifications have opened new avenues for creating complex molecular architectures with applications ranging from agrochemicals to advanced materials.

The compound’s behavior under different environmental conditions has also been a focus of study. Investigations into its photophysical properties have revealed interesting insights into its potential use in optoelectronic devices. The ability of Methyl 3-(2-methoxyphenyl)-2-phenylacrylate to absorb and emit light within specific wavelength ranges makes it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, Methyl 3-(2-methoxyphenyl)-2-phenylacrylate (CAS No. 42307-45-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative materials and pharmaceuticals. As synthetic chemistry continues to evolve, the potential uses of this compound are expected to expand even further, solidifying its importance in modern chemical research.